Cas no 670275-62-4 (ethyl 3-oxo-4-(oxolan-2-yl)butanoate)

• Product Name: ethyl 3-oxo-4-(oxolan-2-yl)butanoate
• CAS No: 670275-62-4
• CID: 4656532
• Update Time: 2025-10-16

ethyl 3-oxo-4-(oxolan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-4-(oxolan-2-yl)butanoate

Additional information on ethyl 3-oxo-4-(oxolan-2-yl)butanoate

Ethyl 3-Oxo-4-(Oxolan-2-yl)Butanoate (CAS No. 670275-62-4): A Comprehensive Overview

Ethyl 3-oxo-4-(oxolan-2-yl)butanoate (CAS No. 670275-62-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes an oxo group and an oxolan ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of ethyl 3-oxo-4-(oxolan-2-yl)butanoate consists of a butanoate ester with a ketone group and a tetrahydrofuran (THF) ring. The presence of these functional groups imparts specific reactivity and stability properties, which are crucial for its use in various chemical reactions. The THF ring, in particular, is known for its ability to participate in ring-opening reactions, making this compound a useful building block in the synthesis of polymers and other complex organic molecules.

In the pharmaceutical industry, ethyl 3-oxo-4-(oxolan-2-yl)butanoate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the use of this compound in the synthesis of novel antiviral agents. The researchers found that derivatives of ethyl 3-oxo-4-(oxolan-2-yl)butanoate exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus.

Another area where ethyl 3-oxo-4-(oxolan-2-yl)butanoate has shown significant potential is in materials science. The compound's unique structure makes it suitable for use as a monomer in the synthesis of functional polymers. A recent study published in *Macromolecules* demonstrated the use of this compound to create polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthetic routes to ethyl 3-oxo-4-(oxolan-2-yl)butanoate have been extensively studied and optimized over the years. One common method involves the reaction of ethyl acetoacetate with 2-bromotetrahydrofuran in the presence of a base. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic methods have also been explored to improve efficiency and reduce environmental impact. For example, a green chemistry approach using catalytic amounts of metal complexes has been reported to achieve high yields while minimizing waste generation.

The physical properties of ethyl 3-oxo-4-(oxolan-2-yl)butanoate are also noteworthy. It is typically obtained as a colorless liquid with a characteristic odor. The compound has a boiling point around 150°C at reduced pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory and industrial settings.

From an analytical perspective, ethyl 3-oxo-4-(oxolan-2-yl)butanoate can be characterized using various techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and elucidating the overall structure of the compound. MS provides information about the molecular weight and fragmentation patterns, while IR spectroscopy helps identify characteristic vibrational modes associated with different functional groups.

In terms of safety and handling, ethyl 3-oxo-4-(oxolan-2-y l)butanoate should be stored under dry conditions and protected from light to prevent degradation. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

Future research on ethyl 3-o xo -4 -( ox o lan -2 - yl )b ut ano ate is likely to focus on expanding its applications in drug discovery and materials science. Ongoing studies are exploring its potential as a scaffold for developing new therapeutic agents targeting neurological disorders and cancer. Additionally, efforts are being made to develop more efficient synthetic methods that can be scaled up for industrial production.

In conclusion, ethyl 3-o xo -4 -( ox o lan -2 - yl )b ut ano ate (CAS No. 670275 -62 -4 ) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world challenges.